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Compound of Interest

Compound Name: Gpr183-IN-2

Cat. No.: B15606613 Get Quote

Immediate Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing Gpr183-IN-2, a potent

G-protein coupled receptor 183 inhibitor, adherence to proper disposal protocols is paramount

for laboratory safety and environmental compliance. This guide provides essential, step-by-step

procedural information for the safe handling and disposal of Gpr183-IN-2, based on

established safety data.

The primary source for chemical safety and disposal is the Safety Data Sheet (SDS) provided

by the manufacturer. The information presented here is based on available safety data for

Gpr183-IN-2 (CAS No. 2924064-10-6).

Key Safety and Disposal Information
All quantitative data and procedural guidance are summarized from the official Safety Data

Sheet to ensure accuracy and operational clarity.
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Step-by-Step Disposal Protocol
The proper disposal of Gpr183-IN-2, as with any chemical reagent, must be conducted in a

manner that ensures the safety of laboratory personnel and minimizes environmental impact.

The following protocol is a step-by-step guide for the disposal of this compound.

1. Consult the Safety Data Sheet (SDS): Before handling or disposing of Gpr183-IN-2, always

locate and thoroughly read the manufacturer-provided SDS. This document contains the most

detailed and specific information regarding hazards, handling, and disposal.

2. Wear Appropriate Personal Protective Equipment (PPE): Ensure that all personnel handling

the waste are equipped with the necessary PPE, including but not limited to:

Safety glasses or goggles
Chemical-resistant gloves (e.g., nitrile)
A properly fitted lab coat

3. Waste Segregation:

Solid Waste: Unused or expired Gpr183-IN-2 powder should be collected in a designated,
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15606613?utm_src=pdf-body
https://www.benchchem.com/product/b15606613?utm_src=pdf-body
https://www.benchchem.com/product/b15606613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Solutions containing Gpr183-IN-2 should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. If the solvent used is flammable, the
waste container must be appropriate for flammable liquids.
Contaminated Materials: Any materials that have come into contact with Gpr183-IN-2, such
as pipette tips, weighing paper, and contaminated gloves, should be disposed of as solid
hazardous waste in a designated, lined container.

4. Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name ("Gpr183-IN-2"), the CAS number (2924064-10-6), and the appropriate hazard symbols

as indicated in the SDS.

5. Storage: Store waste containers in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

6. Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not attempt to dispose of Gpr183-IN-2 down the drain or in regular

trash.

Experimental Workflow and Disposal Decision
Process
To ensure safety and compliance at every step, from handling to disposal, the following

diagrams illustrate a typical experimental workflow and the mandatory decision-making process

for chemical waste disposal.
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Caption: Experimental Workflow for Handling Gpr183-IN-2.
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Caption: Mandatory Chemical Disposal Decision-Making Process.

Gpr183 Signaling Pathway
Gpr183, also known as Epstein-Barr virus-induced gene 2 (EBI2), is a G-protein coupled

receptor that plays a crucial role in the immune system. Its signaling is initiated by the binding
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of oxysterols, leading to the activation of downstream pathways that regulate immune cell

migration. Gpr183-IN-2 acts as an inhibitor of this receptor, blocking these downstream effects.
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Caption: Simplified GPR183 Signaling Pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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